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Introduction
Precipitated calcium carbonate (PCC) is a synthetic form of calcium carbonate, meticulously

engineered for a variety of industrial applications. In the paper manufacturing industry, PCC is a

critical additive, serving dual roles as a high-performance filler and a coating pigment. Its

adoption was significantly propelled by the shift from acidic to neutral or alkaline papermaking

processes in the 1970s.[1][2] Unlike its ground counterpart, ground calcium carbonate (GCC),

which is produced by the mechanical grinding of limestone or marble, PCC is manufactured

through a precipitation process.[3][4] This allows for precise control over its physical properties,

including particle size, shape (morphology), and surface area, thereby enabling the tailoring of

paper properties to meet specific end-use requirements.[5][6]

PCC is favored for its ability to enhance key paper attributes such as brightness, whiteness,

opacity, and printability, while also increasing paper bulk and dimensional stability.[6][7][8]

Furthermore, its use can lead to significant cost savings by replacing more expensive wood

pulp fibers and other additives like titanium dioxide and kaolin clay.[6][9]

This document provides detailed application notes and experimental protocols for the use of

precipitated calcium carbonate in paper manufacturing, targeted at researchers and scientists

who may be new to this specific application.
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Roles of Precipitated Calcium Carbonate in
Papermaking
PCC is primarily utilized in two main capacities within the papermaking process: as a filler in

the wet-end and as a pigment in paper coatings.

As a Filler
As a filler, PCC is incorporated into the pulp slurry before the paper sheet is formed. This

process is often referred to as "filling" or "loading." The primary objectives of using PCC as a

filler are:

Cost Reduction: PCC is significantly more economical than wood pulp, and its inclusion

reduces the overall cost of raw materials.[9]

Improved Optical Properties: PCC's high brightness and light-scattering capabilities

significantly enhance the brightness and opacity of the paper.[2][6][8] This is particularly

beneficial in printing and writing papers.

Enhanced Printability: The presence of PCC particles creates a smoother and more uniform

paper surface, which improves ink absorption and leads to sharper, more vibrant printed

images.[6]

Increased Bulk and Stiffness: Certain morphologies of PCC can increase the thickness (bulk)

of the paper sheet without a proportional increase in weight, which can also contribute to

improved stiffness.[3][10]

As a Coating Pigment
In this application, a slurry of PCC and other components is applied to the surface of the base

paper. This coating layer further enhances the paper's properties:

Superior Print Quality: The fine and uniformly sized particles of PCC in the coating create a

smooth, glossy surface that is ideal for high-quality printing.[11]

Enhanced Whiteness and Brightness: PCC coatings provide a brilliant white surface,

improving the visual appeal of the paper and the contrast of the printed text and images.[11]
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Improved Ink Holdout: The coating prevents excessive ink absorption into the paper, allowing

the ink to sit on the surface, resulting in sharper dots and better print definition.[6]

Impact of PCC Morphology on Paper Properties
The ability to control the crystal structure of PCC during its synthesis is a key advantage over

GCC. The three primary morphologies of PCC used in the paper industry are scalenohedral,

rhombohedral, and aragonite (acicular or needle-shaped). Each morphology imparts distinct

properties to the final paper product.

Scalenohedral PCC: Characterized by a star- or rosette-like shape, this morphology is

particularly effective at increasing paper bulk and opacity due to its high light-scattering

ability and complex structure.[10][12] It is a common choice for uncoated papers where high

thickness is desired.[10]

Rhombohedral PCC: This blocky, compact crystal structure provides good brightness and is

known to have less of a negative impact on paper strength compared to more complex

shapes.[10] It also allows for better drainage of water during the papermaking process.[3]

Aragonite PCC: This needle-shaped morphology can also contribute to good optical

properties and is used in specialty paper applications.[12]

Quantitative Data on PCC Application
The following tables summarize the typical effects of PCC on key paper properties. The exact

values can vary depending on the pulp type, PCC morphology, filler loading level, and other

papermaking conditions.
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Property Unfilled Paper
Paper with
20% PCC Filler

Unit
Key
Observations

Brightness (ISO) 85 - 88 90 - 95 %

PCC significantly

increases the

brightness of the

paper.[2][6]

Opacity 80 - 85 88 - 94 %

The addition of

PCC

substantially

improves opacity,

reducing show-

through.[2][6]

Bulk 1.2 - 1.4 1.5 - 1.8 cm³/g

Scalenohedral

PCC is

particularly

effective at

increasing paper

bulk.[3][10]

Tensile Strength 4.0 - 5.0 3.0 - 4.0 kN/m

High filler loading

can negatively

impact paper

strength by

disrupting fiber-

fiber bonds.[13]

Basis Weight 80 80 g/m²

Filler is added to

achieve a target

basis weight

while reducing

fiber content.

Table 1: Typical Impact of PCC Filler on Paper Properties
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PCC
Morphology

Particle Size
(µm)

Impact on Bulk
Impact on
Brightness

Impact on
Opacity

Scalenohedral 1.5 - 3.0 High High Very High

Rhombohedral 0.5 - 1.5 Moderate High High

Aragonite 0.5 - 2.0 (length) Moderate High High

Table 2: Influence of PCC Morphology on Paper Properties

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the properties of

paper containing PCC, based on TAPPI (Technical Association of the Pulp and Paper Industry)

standards.

Preparation of Handsheets with PCC Filler
Objective: To prepare laboratory-scale paper sheets (handsheets) with a defined content of

PCC for subsequent property testing.

Materials and Equipment:

Pulp slurry (e.g., bleached hardwood or softwood kraft pulp)

Precipitated Calcium Carbonate (PCC) slurry of known concentration

Handsheet former (e.g., British Standard handsheet machine)

Disintegrator

Press

Drying rings and plates

Balance

Protocol:
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Pulp Slurry Preparation: Disintegrate a known weight of dry pulp in a specified volume of

water using a standard disintegrator to achieve a homogeneous slurry.

PCC Addition: While stirring the pulp slurry, add the required amount of PCC slurry to

achieve the target filler content (e.g., 10%, 20%, 30% by weight of the final paper).

Handsheet Formation: Transfer the pulp-PCC mixture to the handsheet former. Form the

sheet by draining the water through a fine wire mesh.

Pressing: Carefully remove the wet handsheet from the wire and press it between blotter

papers at a specified pressure to remove excess water.

Drying: Place the pressed handsheet in a drying ring and allow it to air dry or dry in a

conditioned environment (23 ± 1°C and 50 ± 2% relative humidity) to a constant weight.

Conditioning: Condition the final handsheets in the standard atmosphere for at least 24

hours before testing.

Evaluation of Paper Properties
Standard: TAPPI T 410

Protocol:

Cut a specimen of a precise, known area (e.g., 100 cm²) from the conditioned handsheet.

[14]

Weigh the specimen on an analytical balance to the nearest 0.001 g.[14]

Calculate the basis weight in grams per square meter (g/m²).[12][15]

Standard: TAPPI T 411

Protocol:

Use a calibrated micrometer to measure the thickness of a single sheet of the conditioned

paper.[3][10][16]
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The micrometer should have a specified pressure foot diameter and apply a defined

pressure (50 kPa).[3][16]

Take at least ten measurements at different points on the specimen and calculate the

average thickness.[10]

Standard: TAPPI T 452

Protocol:

Use a brightness meter or a spectrophotometer calibrated to measure directional reflectance

at 457 nm.[17][18][19]

Place a stack of at least ten sheets of the conditioned paper over the instrument's aperture to

ensure opacity.

Take readings on both the top and wire sides of the paper and average the results.

Standard: TAPPI T 425

Protocol:

Use an opacimeter or a spectrophotometer to measure the reflectance of a single sheet of

paper.[20][21]

First, measure the reflectance with a black backing (R₀).

Then, measure the reflectance with a white backing of known reflectance (R∞).[20]

Calculate the opacity as the ratio of the two reflectances: Opacity (%) = (R₀ / R∞) x 100.[20]

Standard: TAPPI T 494

Protocol:

Cut a strip of the conditioned paper of specified dimensions (e.g., 15 mm wide).[22]
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Clamp the strip into the jaws of a constant-rate-of-elongation tensile testing machine.[7][22]

[23]

Apply a tensile force at a constant rate until the strip breaks.[23]

Record the maximum force and calculate the tensile strength, typically expressed in

kilonewtons per meter (kN/m).[7]

Standard: TAPPI T 403

Protocol:

Clamp the conditioned paper specimen in a burst tester.[11][24]

Apply increasing hydraulic pressure to a rubber diaphragm that expands against the paper

until it ruptures.[11][25][26]

Record the maximum pressure at the point of rupture as the bursting strength, typically in

kilopascals (kPa).[11]

Standard: TAPPI T 414

Protocol:

Use an Elmendorf-type tearing tester.[6][27]

Make an initial cut in a stack of a specified number of paper sheets.

Release a pendulum, which tears the paper. The energy absorbed from the pendulum is

used to calculate the tearing resistance.[27][28]
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Caption: Workflow of PCC synthesis and its application as a filler and coating pigment in the

papermaking process.
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Caption: Logical relationships between PCC characteristics and their influence on key paper

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application of Precipitated Calcium Carbonate in Paper
Manufacturing: Detailed Application Notes and Protocols]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b084120#application-of-
precipitated-calcium-carbonate-in-paper-manufacturing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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